Cas no 1805107-06-5 (3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine)

• Product Name: 3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine
• CAS No: 1805107-06-5
• MF: C₇H₄F₂N₄O₂
• MW: 214.129067420959
• CID: 4852979
• Update Time: 2025-11-02

3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine

• Inchi： 1S/C7H4F2N4O2/c8-7(9)3-2-12-4(1-10)5(11)6(3)13(14)15/h2,7H,11H2
• InChI Key： LNZPFKXQBQFHGG-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C#N)=C(C=1[N+](=O)[O-])N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 297
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on 3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine

Comprehensive Overview of 3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine (CAS No. 1805107-06-5)

3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine (CAS No. 1805107-06-5) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a pyridine core substituted with amino, cyano, difluoromethyl, and nitro functional groups, makes it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological targets through hydrogen bonding and electron-withdrawing effects.

The compound's CAS number 1805107-06-5 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and commercial contexts. Recent studies highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with the growing demand for novel therapeutics amid rising antibiotic resistance. Its difluoromethyl group, in particular, enhances metabolic stability—a hot topic in medicinal chemistry—addressing challenges like rapid drug degradation.

In agrochemicals, 3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine is explored for designing next-generation pesticides and herbicides. The nitropyridine scaffold contributes to herbicidal activity, while the cyano group improves binding affinity to target enzymes. This aligns with global trends toward sustainable agriculture, where low-toxicity, high-efficiency compounds are prioritized. Searches for "nitropyridine derivatives in crop protection" have surged, reflecting industry interest.

Synthetic routes to this compound often involve multistep heterocyclic reactions, with emphasis on optimizing yield and purity. Green chemistry principles are increasingly applied, addressing environmental concerns—a frequent query in AI-driven searches like "eco-friendly synthesis of nitropyridines." Computational tools, including molecular docking, are also used to predict its interactions, a method gaining traction in AI-assisted drug design.

From a commercial standpoint, suppliers list CAS 1805107-06-5 under high-purity grades (>98%), catering to R&D and scale-up needs. Storage recommendations typically highlight protection from moisture and light, ensuring stability—a detail often searched by laboratory professionals. The compound's pricing reflects its niche status, with bulk availability limited to specialized manufacturers.

In summary, 3-Amino-2-cyano-5-(difluoromethyl)-4-nitropyridine bridges multiple scientific domains, from pharmaceutical intermediates to agrochemical innovation. Its structural features and applications resonate with current trends like precision medicine and sustainable chemistry, making it a subject of ongoing research and commercial interest.